Cas no 51241-41-9 (1-methoxy-3-(1-methylethoxy)benzene)

• Product name: 1-methoxy-3-(1-methylethoxy)benzene
• CAS No: 51241-41-9
• MF: C₁₀H₁₄O₂
• MW: 166.21696
• CID: 1570831
• PubChem ID: 3016635

1-methoxy-3-(1-methylethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-methoxy-3-(1-methylethoxy)benzene
• Benzene, 1-methoxy-3-(1-methylethoxy)-
• Isopropyl m-methoxyphenyl ether
• 1-methoxy-3-propan-2-yloxybenzene
• 51241-41-9
• LYEDQZYQZIRPDT-UHFFFAOYSA-N
• SCHEMBL178565
• 1-Isopropoxy-3-methoxybenzene
• 1-methoxy-3-(propan-2-yloxy)benzene
• DTXSID20199248
• HS-6088
• 3-Methoxyphenol, isopropyl ether

• Inchi： InChI=1S/C10H14O2/c1-8(2)12-10-6-4-5-9(7-10)11-3/h4-8H,1-3H3
• InChI Key： LYEDQZYQZIRPDT-UHFFFAOYSA-N
• SMILES： CC(C)OC1=CC=CC(=C1)OC

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3

Experimental Properties

• Density: 0.973
• Boiling Point: 231.9°C at 760 mmHg
• Flash Point: 82.7°C
• Refractive Index: 1.483
• PSA: 18.46